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Compound of Interest

Methyl 4-(methylamino)-4-
Compound Name:

oxobutyrate
CAS No.: 68758-86-1
Cat. No.: B15347051

Get Quote

Chemical Identity & Hazard Profiling

Before initiating any disposal workflow, the chemical nature of the substance must be
understood to prevent incompatible reactions in the waste stream.

Chemical Name: Methyl 4-(methylamino)-4-oxobutyrate
* Systematic Name: Methyl

-methylsuccinamate; Methyl 3-(methylcarbamoyl)propanoate
e Molecular Formula:
e Functional Groups: Ester (Methyl), Amide (Secondary,
-methyl)[1]

* Physical State: Typically a viscous oil or low-melting solid.
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Risk Assessment Matrix

Hazard Class Rating (1-4) Description

Critical Implication
for Disposal

] ) Do not dispose of via
Skin/Eye Irritant; ] ) ]
Health 2 (Moderate) ] N sink/drain. Avoid
Potential Sensitizer. o
aerosolization.[2][3]

Compatible with
N ) Combustible organic standard organic
Flammability 1 (Slight) o )
liquid/solid. solvent waste
streams.
Avoid strong
o Stable under normal acids/bases which
Reactivity 0 (Stable) - ) )
conditions. trigger hydrolysis (see

Section 3).[1]

Core Directive: The Disposal Strategy

Primary Disposal Method:High-Temperature Incineration Secondary Disposal Method:Chemical
Waste Stream (Non-Halogenated)[1]

CRITICAL SAFETY WARNING: Do NOT attempt chemical neutralization via hydrolysis. While
esters and amides can typically be neutralized via basic hydrolysis (e.g., NaOH), hydrolyzing
this specific compound releases Methylamine (

), a toxic, flammable gas (bp -6°C).[1] Standard benchtop neutralization poses a severe
inhalation and fire risk. Direct incineration is the only safe, validated disposal route.[1]

Operational Disposal Workflows
Workflow A: Routine Liquid/Solid Waste Disposal

e Segregation:

o Classify as Non-Halogenated Organic Waste.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC108400050&productDescription=METHYL+SUCCINYL+CHLORIDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.combi-blocks.com/msds/JR-0542.pdf
https://www.researchgate.net/publication/26402701_An_optimized_synthesis_of_a_key_pharmaceutical_intermediate_methyl_4-1-oxopropylphenylaminopiperidine-4-carboxylate
https://www.researchgate.net/publication/26402701_An_optimized_synthesis_of_a_key_pharmaceutical_intermediate_methyl_4-1-oxopropylphenylaminopiperidine-4-carboxylate
https://www.researchgate.net/publication/26402701_An_optimized_synthesis_of_a_key_pharmaceutical_intermediate_methyl_4-1-oxopropylphenylaminopiperidine-4-carboxylate
https://www.researchgate.net/publication/26402701_An_optimized_synthesis_of_a_key_pharmaceutical_intermediate_methyl_4-1-oxopropylphenylaminopiperidine-4-carboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15347051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Incompatible: Do not mix with strong oxidizers (e.g., Nitric acid) or strong bases (e.g.,
Sodium hydroxide).[1]

» Containerization:
o Use HDPE (High-Density Polyethylene) or Glass containers.
o Ensure the container is rated for organic solvents.

e Labeling:

o Label clearly: "Contains: Methyl 4-(methylamino)-4-oxobutyrate - Irritant - Organic
Ester/Amide."

o Mark with GHS Warning symbol (Exclamation Mark).

Workflow B: Spill Management (Immediate Action)

In the event of a spill, containment takes precedence over cleanup.

o Evacuate & Ventilate: Clear the immediate area.[3]

PPE: Wear Nitrile gloves (double-gloved recommended), safety goggles, and a lab coat.[1]

Absorb: Use an inert absorbent (Vermiculite, Sand, or Universal Spill Pads).[1] Do not use
sawdust (fire hazard with potential oxidizers).

Collect: Scoop absorbed material into a wide-mouth hazardous waste jar.

Clean: Wipe the surface with soap and water; collect wipes as solid hazardous waste.

Visualized Protocols
Figure 1: Disposal Decision Logic
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Waste Generation:
Methyl 4-(methylamino)-4-oxobutyrate

Determine Physical State

VAN

Liquid / Solution Solid / Residue

N/

Segregate into:
Non-Halogenated Organic Waste

!

CRITICAL STOP:
Do NOT Hydrolyze (Releases Methylamine)

Containerize:
HDPE or Glass Carboy

:

Labeling:
‘Organic Waste - Irritant’

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Caption: Decision tree prioritizing segregation and prohibiting hydrolysis to prevent toxic gas
release.
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Figure 2: Spill Response Protocol

Wash Surface

—— (Soap + Water)
Spill Detected Assess Volume » Don PPE: w| Apply Inert Absorbent » | Collect into Dispose as
P! & Ventilation | Nitrile Gloves, Goggles | (Vermiculite/Sand) 7| Waste Jar Solid Chemical Waste

Click to download full resolution via product page
Caption: Step-by-step spill response emphasizing inert absorption and containment.

Regulatory Compliance & Transport

e EPA (USA): Dispose of in accordance with 40 CFR 261. This material is typically classified
as a D001 (Ignitable) or non-listed organic waste depending on the solvent matrix.

e EU Waste Code (EWC): 07 05 04* (other organic solvents, washing liquids and mother
liquors).[1]

e Transport (DOT/IATA):

o Not regulated as a dangerous good for transport in small quantities unless in a flammable
solvent.

o Always verify SDS Section 14 for bulk transport.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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